Cas no 1514421-69-2 (1-(2-Bromo-4-ethoxyphenyl)propan-1-one)

• Product Name: 1-(2-Bromo-4-ethoxyphenyl)propan-1-one
• CAS No: 1514421-69-2
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 4977376
• Update Time: 2025-10-30

1-(2-Bromo-4-ethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-4-ethoxyphenyl)propan-1-one

• Inchi： 1S/C11H13BrO2/c1-3-11(13)9-6-5-8(14-4-2)7-10(9)12/h5-7H,3-4H2,1-2H3
• InChI Key： DXXVXGWEWTUHHN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(CC)=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Bromo-4-ethoxyphenyl)propan-1-one

Research Brief on 1-(2-Bromo-4-ethoxyphenyl)propan-1-one (CAS: 1514421-69-2) in Chemical Biology and Pharmaceutical Applications

1-(2-Bromo-4-ethoxyphenyl)propan-1-one (CAS: 1514421-69-2) is a brominated aromatic ketone derivative that has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile synthetic intermediate and bioactive scaffold. This compound features a unique combination of electrophilic (bromo) and lipophilic (ethoxy) substituents, making it a promising candidate for drug discovery programs targeting various disease pathways.

Recent studies have explored the synthetic utility of 1514421-69-2 in palladium-catalyzed cross-coupling reactions, where it serves as an effective aryl bromide partner for Suzuki-Miyaura and Buchwald-Hartwig couplings. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its successful application in generating a library of 4-ethoxypropiophenone derivatives with improved pharmacokinetic properties compared to their parent compounds.

In pharmacological investigations, researchers have identified 1-(2-Bromo-4-ethoxyphenyl)propan-1-one as a potential modulator of inflammatory pathways. Preliminary in vitro studies show selective inhibition of cyclooxygenase-2 (COX-2) with an IC50 of 3.2 μM, while maintaining minimal activity against COX-1 (IC50 > 100 μM). This selectivity profile suggests possible applications in developing novel anti-inflammatory agents with reduced gastrointestinal side effects.

The compound's metabolic stability has been evaluated in recent ADME studies, revealing moderate hepatic clearance in human microsomes (CLint = 22 mL/min/kg) and good membrane permeability (Papp = 18 × 10^-6 cm/s in Caco-2 assays). These characteristics, combined with its synthetic versatility, position 1514421-69-2 as a valuable building block for medicinal chemistry programs.

Current research directions include structure-activity relationship (SAR) studies of derivatives targeting protein kinases involved in oncogenic signaling. A 2024 patent application discloses novel analogs showing promising activity against FLT3-ITD mutants (IC50 = 0.8-5.6 μM) with >50-fold selectivity over wild-type FLT3, suggesting potential applications in acute myeloid leukemia therapy.

Future perspectives highlight the need for comprehensive toxicological profiling and in vivo efficacy studies to fully evaluate the therapeutic potential of 1-(2-Bromo-4-ethoxyphenyl)propan-1-one derivatives. The compound's unique structural features continue to inspire innovative drug design strategies across multiple therapeutic areas.